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Compound of Interest

Compound Name: JNJ-DGAT2-A

Cat. No.: B608243

For Researchers, Scientists, and Drug Development Professionals

Introduction

JNJ-DGAT2-A is a potent and selective inhibitor of Diacylglycerol O-acyltransferase 2
(DGAT2), a key enzyme in the terminal step of triglyceride (TG) synthesis. DGAT2 plays a
crucial role in lipid metabolism, and its inhibition is a subject of intense research in metabolic
diseases such as non-alcoholic fatty liver disease (NAFLD) and dyslipidemia. These application
notes provide detailed protocols for utilizing JINJ-DGAT2-A in cell culture experiments to

investigate its effects on lipid metabolism.

Physiochemical Properties and Storage

Property Value Reference
Molecular Weight 523.38 g/mol

Formula C24H16BrFN40O2S

CAS Number 1962931-71-0

Solubility Soluble to 100 mM in DMSO

Store at +4°C for short term.

For long-term storage, it is
Storage

recommended to store at

-20°C or -80°C.
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Stock Solution Preparation:

To prepare a 10 mM stock solution, dissolve 5.23 mg of INJ-DGAT2-A in 1 mL of DMSO.
Vortex until fully dissolved. Aliquot and store at -20°C or -80°C to avoid repeated freeze-thaw
cycles.

Biological Activity

JNJ-DGAT2-A is a highly selective inhibitor of DGAT2 with an ICso of 140 nM. It exhibits over
70-fold selectivity for DGAT2 over DGAT1 and Monoacylglycerol Acyltransferase 2 (MGAT2).

In Vitro Efficacy of JNJ-DGAT2-A

Cell Line Assay ICs0 (M) Reference

Sf9 insect cell

membranes DGAT2 enzymatic
. . 0.14 [1]

(expressing human activity

DGAT2)
Inhibition of TG (52:2)

HepG2 . 0.85 [1]
synthesis
Inhibition of TG (54:3)

HepG2 _ 0.99 [1]
synthesis
Inhibition of TG (50:2)

HepG2 0.66 [1]

synthesis

Experimental Protocols
I. Assessment of Triglyceride Synthesis

This protocol describes the measurement of de novo triglyceride synthesis in cultured cells
treated with INJ-DGAT2-A using a radiolabeled precursor.

Workflow for Triglyceride Synthesis Assay
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g )
Cell Culture and Treatment
Seed cells (e.g., HepG2)
in appropriate culture plates

24h

>

Treat cells with desired
concentrations of INJ-DGAT2-A

Radiol 3beling

o 4
4 N
( Add radiolabeled precursor )

(e.

g., *C-acetate or 3H-glycerol)

Incubate for a defined period
(e.g., 2-4 hours)

G /

/Lipid Extractign and Analysis\

(Wash cells with PBS and Iyse)

Extract total lipids using
Folch method (Chloroform:Methanol)

;

Separate lipid classes by
Thin Layer Chromatography (TLC)

l

Quantify radioactivity in TG spots

using a scintillation counter

. 4

Culture cells on coverslips
in a multi-well plate

Treat with INJ-DGAT2-A
and/or oleic acid
(Hx cells with 10% formahn)
(Wash with 60% isopropanoD

y

(Stain with Oil Red O working solutior)

y

Wash and counterstain
nuclei with hematoxylin

y

Mount coverslips and visualize
under a microscope

y

Optional: Elute stain with
isopropanol and quantify absorbance
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Plate cells and treat with
INJ-DGAT2-A

fatty acid (e.g., 1*C-palmitate)

l

14
Trap *CO2 produced ( Collect the medium to )
m S

Incubate with radiolabeled )

using a filter paper soaked easure acid-soluble metabolite

in NaOH

Quantify radioactivity in the )
y

filter paper and medium separatel
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(Treat cells with JNJ-DGATZ-A)
Lyse cells and quantify
protein concentration

Separate proteins by
SDS-PAGE

Transfer proteins to a
PVDF membrane

Block the membrane and
incubate with primary antibodies
(e.g., anti-SREBP-1, anti-PPARY)

l

Incubate with HRP-conjugated
secondary antibody

l

Detect signal using
chemiluminescence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Cell Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608243#how-to-use-jnj-dgat2-a-in-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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